Cas no 34543-04-9 (Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester)

• Product Name: Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester
• CAS No: 34543-04-9
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• CID: 292641
• PubChem ID: 5013687
• Update Time: 2025-08-05

Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester
• CARBAMIC ACID,N-[(4-CHLOROPHENYL)SULFONYL]-,METHYL ESTER
• methyl N-(4-chlorophenyl)sulfonylcarbamate
• AKOS028111768
• SCHEMBL3925835
• Methyl (4-chlorobenzene-1-sulfonyl)carbamate
• Methyl ((4-chlorophenyl)sulfonyl)carbamate
• N-((4-chlorophenyl)sulfonyl)carbamic acid methyl ester
• FCMYFMSWNFVHAC-UHFFFAOYSA-N
• DTXSID50407520
• 34543-04-9
• CS-0451445
• Oprea1_795634
• AG-205/06527033
• SR-01000397674-1
• methyl (4-chlorophenyl)sulfonylcarbamate
• SR-01000397674

• MDL： MFCD01536460
• Inchi： 1S/C8H8ClNO4S/c1-14-8(11)10-15(12,13)7-4-2-6(9)3-5-7/h2-5H,1H3,(H,10,11)
• InChI Key： FCMYFMSWNFVHAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 248.98634
• Monoisotopic Mass: 248.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Melting Point: 128-130 °C
• PSA: 72.47